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Cat. No.: S544821

Researchers have observed an unexpected fragment ion at m/z 187 in the MS/MS spectra of deprotonated
Tebufenpyrad ([M-H]~ at m/z 332) when using electrospray ionization (ESI) in negative mode [1] [2]. This

was initially puzzling as the ion contains more oxygen atoms than the parent ion.

The mechanism for its formation was identified as the attachment of a carbon dioxide (COz2) molecule to a

primary fragment ion [1] [2].

¢ Primary Fragmentation: The deprotonated molecule ([M-H]~) first fragments via a common pathway,
losing a neutral isocyanate molecule (R-N=C=0), to yield a dominant deprotonated pyrazole fragment
ion at m/z 143 [1].

e CO2 Adduct Formation: The ion at m/z 143 can subsequently react with trace COz present in the
instrument's mass analyzer (e.g., the C-trap in an Orbitrap instrument) to form a carboxylate anion at
m/z 187 [1]. Computational results support this, showing a significantly negative Gibbs free energy for
the CO:2 addition, making the reaction favorable [1].

The table below summarizes the key ions involved in this process.

lon (M/z) Role | Description Elemental Composition (from [1])
332 Deprotonated Tebufenpyrad ([M-H]~) -
143 Primary fragment ion (deprotonated pyrazole) C7HsCIN20~
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lon (m/z) Role |/ Description Elemental Composition (from [1])

187 CO:z adduct ion (pyrazole carboxylate anion) CsHsCIN203~

This process can be visualized in the following fragmentation workflow:

Click to download full resolution via product page

Experimental Protocol for Observation

The following methodology is adapted from the research that identified this phenomenon [1].
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¢ 1. Instrumentation: The analysis was performed using a Q Exactive hybrid quadrupole-Orbitrap
mass spectrometer equipped with a heated electrospray ionization (HESI) source.
e 2. MS Conditions:
o lonization Mode: ESI negative
o Spray Voltage: 3.1 kV
o Sheath & Auxiliary Gas: Nitrogen (N2)
o Capillary Temperature: 320 °C
o MSIMS Scan: Precursor ion selected with an isolation window of * 0.5 Da around m/z 332.
o Fragmentation: Collision-Induced Dissociation (CID) with nitrogen as the collision gas, using a
Normalized Collision Energy (NCE) of 20%.
¢ 3. Sample Preparation: A standard of Tebufenpyrad was prepared in a solvent (e.g., methanol or a
1:1 acetonitrile/water mixture) at a concentration of 10 ug/mL and infused into the spectrometer via a
syringe pump.

Troubleshooting Guide & FAQs

e How do I minimize the formation of the CO2 adduct ion? The CO:2 is derived from the residual
atmosphere in the instrument. Ensuring good vacuum integrity and using high-purity collision gases
may help, but this adduct might still form under standard operating conditions [1]. The key is to be

aware of its origin to avoid misidentification.

¢ Could this CO2 adduct formation be a source of error in my analysis? Yes. This ion could lead to
misidentification if you mistakenly assume it comes directly from the parent molecule. It might be
incorrectly interpreted as a fragment containing a carboxylic acid or ester group native to the analyte

[1]. Always verify proposed structures with accurate mass data.

o Is this phenomenon specific to Tebufenpyrad? No, the study found that Tolfenpyrad (a structurally
related pyrazole acaricide) exhibits the same behavior, generating an identical CO2 adduct ion at m/z
187 [3] [1]. This suggests the phenomenon may apply to other pesticides containing a similar pyrazole

functional group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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